Cas no 1040645-10-0 (2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide)

2-Fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide is a synthetic organic compound featuring a benzamide core linked to a furan-substituted dihydroindole moiety. Its structural complexity, including the 2-fluoro substitution on the benzamide ring and the furan-2-carbonyl group, suggests potential utility in medicinal chemistry and pharmacological research. The compound’s design may confer enhanced binding affinity or selectivity toward biological targets, making it a candidate for further investigation in drug discovery. Its well-defined molecular architecture also allows for precise modifications, facilitating structure-activity relationship (SAR) studies. Suitable for experimental applications, this compound is of interest to researchers exploring novel bioactive molecules.

2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide structure

1040645-10-0 structure

Product name:2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide

CAS No:1040645-10-0

MF:C₂₀H₁₅FN₂O₃

MW:350.343108415604

CID:6153903

PubChem ID:25851309

2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide
- 2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]benzamide
- AKOS024498106
- 2-fluoro-N-(1-(furan-2-carbonyl)indolin-6-yl)benzamide
- 1040645-10-0
- VU0635605-1
- F5098-0521
- Inchi： 1S/C20H15FN2O3/c21-16-5-2-1-4-15(16)19(24)22-14-8-7-13-9-10-23(17(13)12-14)20(25)18-6-3-11-26-18/h1-8,11-12H,9-10H2,(H,22,24)
- InChI Key： SWNONSKQGRMGEA-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C(NC1C=CC2=C(C=1)N(C(C1=CC=CO1)=O)CC2)=O

Computed Properties

Exact Mass: 350.10667051g/mol
Monoisotopic Mass: 350.10667051g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 543
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.6Å²
XLogP3: 3.3

2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Life Chemicals	F5098-0521-20mg	2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide	1040645-10-0	20mg	$99.0	2023-09-10
Life Chemicals	F5098-0521-40mg	2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide	1040645-10-0	40mg	$140.0	2023-09-10
Life Chemicals	F5098-0521-4mg	2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide	1040645-10-0	4mg	$66.0	2023-09-10
Life Chemicals	F5098-0521-2mg	2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide	1040645-10-0	2mg	$59.0	2023-09-10
Life Chemicals	F5098-0521-10μmol	2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide	1040645-10-0	10μmol	$69.0	2023-09-10
Life Chemicals	F5098-0521-50mg	2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide	1040645-10-0	50mg	$160.0	2023-09-10
Life Chemicals	F5098-0521-1mg	2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide	1040645-10-0	1mg	$54.0	2023-09-10
Life Chemicals	F5098-0521-3mg	2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide	1040645-10-0	3mg	$63.0	2023-09-10
Life Chemicals	F5098-0521-15mg	2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide	1040645-10-0	15mg	$89.0	2023-09-10
Life Chemicals	F5098-0521-100mg	2-fluoro-N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzamide	1040645-10-0	100mg	$248.0	2023-09-10